Cas no 7153-94-8 (propan-2-yl (2-hydroxyethyl)carbamate)
7153-94-8 structure
Product Name:propan-2-yl (2-hydroxyethyl)carbamate
CAS No:7153-94-8
MF:C6H13NO3
MW:147.172322034836
CID:2627211
PubChem ID:238168
Update Time:2025-04-21
propan-2-yl (2-hydroxyethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- propan-2-yl (2-hydroxyethyl)carbamate
- SCHEMBL606535
- 7153-94-8
- DTXSID50992027
- NSC42407
- AKOS011070713
- NSC-42407
- Propan-2-yl hydrogen (2-hydroxyethyl)carbonimidate
-
- Inchi: 1S/C6H13NO3/c1-5(2)10-6(9)7-3-4-8/h5,8H,3-4H2,1-2H3,(H,7,9)
- InChI Key: KPWMXNWYTJLSTC-UHFFFAOYSA-N
- SMILES: O(C(NCCO)=O)C(C)C
Computed Properties
- Exact Mass: 147.08959
- Monoisotopic Mass: 147.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.068
- Boiling Point: 259.4°C at 760 mmHg
- Flash Point: 110.7°C
- Refractive Index: 1.445
- PSA: 58.56
- LogP: 0.50420
propan-2-yl (2-hydroxyethyl)carbamate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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